![molecular formula C21H18N2O B560416 3-[[4-(dimethylamino)-1-naphthalenyl]methylidene]-1H-indol-2-one CAS No. 163655-37-6](/img/structure/B560416.png)
3-[[4-(dimethylamino)-1-naphthalenyl]methylidene]-1H-indol-2-one
Cat. No. B560416
CAS No.:
163655-37-6
M. Wt: 314.4 g/mol
InChI Key: VFCXONOPGCDDBQ-AQTBWJFISA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08324267B2
Procedure details
A mixture of 1.33 g of indole-2-one (10 mmol), 1.99 g of 4-dimethylamino-1-naphthaldehyde (10 mmol) and 3 drops of piperidine are refluxed in 40 ml of ethanol for 5 hours. The desired product precipitates as an orange solid during the reaction. After cooling to room temperature, the product is filtered off, washed with ethanol and dried in vacuo. Yield 2.67 g (85%).
Name
3-(4-Dimethylaminonaphthalen-1-ylmethylene)-1,3-dihydroindol-2-one
Identifiers
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REACTION_CXSMILES
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[N:1]1[C:2](=[O:10])[CH:3]=[C:4]2[C:9]=1[CH:8]=[CH:7][CH:6]=[CH:5]2.[CH3:11][N:12]([CH3:25])[C:13]1[C:22]2[C:17](=[CH:18][CH:19]=[CH:20][CH:21]=2)[C:16]([CH:23]=O)=[CH:15][CH:14]=1>N1CCCCC1.C(O)C>[CH3:11][N:12]([CH3:25])[C:13]1[C:22]2[C:17](=[CH:18][CH:19]=[CH:20][CH:21]=2)[C:16]([CH:23]=[C:3]2[C:4]3[C:9](=[CH:8][CH:7]=[CH:6][CH:5]=3)[NH:1][C:2]2=[O:10])=[CH:15][CH:14]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.33 g
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Type
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reactant
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Smiles
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N=1C(C=C2C=CC=CC12)=O
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Name
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Quantity
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1.99 g
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Type
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reactant
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Smiles
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CN(C1=CC=C(C2=CC=CC=C12)C=O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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N1CCCCC1
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Step Two
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Name
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|
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The desired product precipitates as an orange solid during the reaction
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FILTRATION
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Type
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FILTRATION
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Details
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the product is filtered off
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WASH
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Type
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WASH
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Details
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washed with ethanol
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo
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Outcomes
Product
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Name
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3-(4-Dimethylaminonaphthalen-1-ylmethylene)-1,3-dihydroindol-2-one
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Type
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|
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Smiles
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CN(C1=CC=C(C2=CC=CC=C12)C=C1C(NC2=CC=CC=C12)=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
